Cas no 1359065-48-7 (N-cyclohexyl-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide)

• Product Name: N-cyclohexyl-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide
• CAS No: 1359065-48-7
• MF: C₁₈H₂₁N₅O₂
• MW: 339.3916
• CID: 5345926
• Update Time: 2025-10-29

N-cyclohexyl-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• N-cyclohexyl-2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide
• N-cyclohexyl-2-(1-methyl-4-oxo[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide
• N-cyclohexyl-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

• Inchi： 1S/C18H21N5O2/c1-12-20-21-17-18(25)22(14-9-5-6-10-15(14)23(12)17)11-16(24)19-13-7-3-2-4-8-13/h5-6,9-10,13H,2-4,7-8,11H2,1H3,(H,19,24)
• InChI Key： DQAVEMQFVQZIKE-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])N1C(C2=NN=C(C([H])([H])[H])N2C2=C([H])C([H])=C([H])C([H])=C12)=O)N([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 522
• XLogP3: 2.1
• Topological Polar Surface Area: 80.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-cyclohexyl-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

N-cyclohexyl-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide (CAS No. 1359065-48-7): A Comprehensive Overview

The compound N-cyclohexyl-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide (CAS No. 1359065-48-7) is a specialized heterocyclic molecule with a unique structural framework. This triazoloquinoxaline derivative has garnered significant attention in pharmaceutical and materials science research due to its intriguing chemical properties and potential applications. The presence of both triazole and quinoxaline moieties in its structure makes it particularly interesting for drug discovery programs targeting various biological pathways.

Recent studies have highlighted the importance of N-cyclohexyl-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide as a potential scaffold for medicinal chemistry. The compound's molecular architecture allows for multiple points of modification, making it valuable for structure-activity relationship (SAR) studies. Researchers are particularly interested in how the cyclohexyl group and acetamide functionality influence the molecule's physicochemical properties and biological activity.

The synthesis of CAS 1359065-48-7 typically involves multi-step organic reactions starting from commercially available quinoxaline precursors. Key steps often include cyclization to form the [1,2,4]triazolo[4,3-a]quinoxaline core, followed by N-alkylation and subsequent amide bond formation. The 1-methyl-4-oxo group in the structure contributes to the compound's stability while maintaining reactivity at other positions.

In pharmaceutical applications, N-cyclohexyl-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide has shown promise as a potential kinase inhibitor scaffold. The triazoloquinoxaline system can mimic purine bases, allowing interaction with various enzyme active sites. Current research focuses on optimizing this core structure for improved selectivity and pharmacokinetic properties in drug development programs.

The physicochemical properties of CAS 1359065-48-7 make it particularly suitable for medicinal chemistry applications. With moderate lipophilicity contributed by the cyclohexyl group and hydrogen bonding capacity from the acetamide functionality, this compound demonstrates balanced solubility characteristics. These properties are crucial for oral bioavailability, a key consideration in modern drug discovery.

Beyond pharmaceutical applications, N-cyclohexyl-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide has potential in materials science. The extended π-conjugated system of the triazoloquinoxaline core suggests possible applications in organic electronics. Researchers are investigating its photophysical properties for potential use in organic light-emitting diodes (OLEDs) or as a fluorescent probe in biochemical assays.

The safety profile of CAS 1359065-48-7 is currently under investigation in various research settings. While comprehensive toxicological data may not be publicly available, standard laboratory precautions should be observed when handling this compound. Proper personal protective equipment (PPE) and adequate ventilation are recommended for all research applications involving this chemical entity.

Market availability of N-cyclohexyl-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide varies by region and supplier. Researchers typically source this compound from specialized chemical suppliers who can provide appropriate certificates of analysis. The pricing structure generally reflects the compound's complexity and the multi-step synthesis required for its production.

Recent patent literature reveals growing interest in triazoloquinoxaline derivatives, with CAS 1359065-48-7 serving as an important intermediate. Several patent applications have disclosed similar structures for various therapeutic indications, highlighting the commercial potential of this chemical class. The 1-methyl-4-oxo substitution pattern appears particularly valuable in these intellectual property filings.

For researchers working with N-cyclohexyl-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide, proper storage conditions are essential to maintain compound integrity. Recommended storage typically involves protection from light and moisture at controlled temperatures. Many suppliers provide this material as a crystalline solid, which generally offers good stability under appropriate conditions.

The analytical characterization of CAS 1359065-48-7 typically includes HPLC for purity assessment, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. These analytical techniques are crucial for ensuring the quality of material used in research applications, particularly in pharmaceutical development where compound purity is paramount.

Future research directions for N-cyclohexyl-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide may include exploration of its potential in combination therapies or as part of targeted drug delivery systems. The versatility of the triazoloquinoxaline scaffold suggests numerous opportunities for structural modification to achieve specific biological or material science objectives.

In conclusion, N-cyclohexyl-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide (CAS No. 1359065-48-7) represents an important chemical entity with diverse potential applications. Its unique molecular architecture combining triazole and quinoxaline moieties offers exciting opportunities for both pharmaceutical development and materials science innovation. As research continues to uncover new properties and applications for this compound, its significance in scientific and industrial contexts is likely to grow.